4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene
Overview
Description
4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene is a useful research compound. Its molecular formula is C10H12FNO4 and its molecular weight is 229.20. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure Analysis
Research on compounds related to 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene includes studies on molecular structure and synthesis methods. For example, the synthesis of 3-Fluoro-4-nitrophenol from 2,4-difluoronitrobenzene through methoxylation and demethylation offers insights into the chemical processes involved in creating similar compounds (Zhang Zhi-de, 2011). Additionally, studies like the one on 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, which was synthesized from 2-fluoro-1,4-dimethoxybenzene, contribute to our understanding of the structural characteristics and synthesis of these types of compounds (Martin Sweeney et al., 2018).
Reaction Mechanisms and Substituent Effects
Research on the reaction mechanisms and substituent effects in related nitrobenzene compounds provides valuable insights. The study of charge control in the SNAr reaction, focusing on meta substitution with respect to the activating nitro group in 3,4-dihalogenonitrobenzenes, is relevant for understanding the reaction dynamics of similar compounds (M. Cervera et al., 1996).
Liquid-Crystalline Properties
Investigations into the liquid-crystalline properties of related compounds, such as the statistical analysis of smectogenic compounds like 3-[2-(perflurooctyl) ethoxy] nitrobenzene, contribute to the understanding of molecular ordering and intermolecular interactions in similar chemical structures (D. Ojha, 2005).
Nuclear Medicine and Radiotracers
Research in the field of nuclear medicine, specifically the development of radiotracers, also relates to compounds similar to this compound. For instance, the study on f-[18F]fluoroethanol and 3-[18F]fluoropropanol explores their application as nucleophiles in the synthesis of [18F]fluoroalkyl aryl ester and ether PET tracers, indicating potential applications in medical imaging and diagnostics (Jinhe Pan et al., 2013).
Properties
IUPAC Name |
4-fluoro-1-(3-methoxypropoxy)-2-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO4/c1-15-5-2-6-16-10-4-3-8(11)7-9(10)12(13)14/h3-4,7H,2,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXSGKDOHZWMOTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCOC1=C(C=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801256319 |
Source
|
| Record name | 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801256319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1233958-94-5 |
Source
|
| Record name | 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1233958-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-1-(3-methoxypropoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801256319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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